Cas no 85100-77-2 (1-Butyl-3-methylimidazolium Bromide)

• Product Name: 1-Butyl-3-methylimidazolium Bromide
• CAS No: 85100-77-2
• MF: C₈H₁₅BrN₂
• MW: 219.122101068497
• MDL: MFCD03427611
• CID: 60828
• PubChem ID: 87565053
• Update Time: 2026-02-05

1-Butyl-3-methylimidazolium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-3-methylimidazolium bromide
• [BMIm] Br
• 1-n-Butyl-3-methylimidazolium bromide
• 3-Butyl-1-methyl-1H-imidazol-3-ium bromide
• 1-butyl-3-methylimidazol-3-ium,bromide
• BMIMBr
• 1H-Imidazolium,1-butyl-3-methyl-, bromide (9CI)
• 1-Butyl-3-methyl-1H-imidazolium bromide
• 1-Methyl-3-butylimidazolium bromide
• 3-Butyl-1-methylimidazolium bromide
• N-Butyl-N'-methylimidazolium bromide
• DSSTox_CID_29321
• DSSTox_RID_83437
• DSSTox_GSID_49362
• Tox21_202797
• 1-Butyl-3-methyl-2H-imidazole;hydrobromide
• 1H-Imidazolium, 1-butyl-3-methyl-, bromide (9CI)
• [C4Mim+][Br-]
• [C4Mim]Br
• N-Butyl-N′-methylimidazolium bromide
• 1-Ethyl-2,3-dimethylimidazolium bromide
• 1-Butyl-3-methylimidazolium bromide, dry, >=98.5% (HPLC)
• 1-butyl-3-methylimidazol-3-ium;bromide
• 1-Butyl-3-methylimidazolium bromide, >97.0% (HPLC)
• AKOS015901577
• MFCD03427611
• KYCQOKLOSUBEJK-UHFFFAOYSA-M
• B2193
• 1-Butyl-3-methylimidazoliumBromide
• AKOS015833020
• [bmim]br
• 3-Butyl-1-methyl-1H-imidazol-3-iumbromide
• Q-102678
• AS-17520
• C8H15BrN2
• 85100-77-2
• 1-butyl-3-methylimidazol-3-ium bromide
• 1H-Imidazolium, 1-butyl-3-methyl-, bromide (1:1)
• AC1309
• CHEMBL3260220
• SCHEMBL193080
• CS-W014770
• SY023275
• 1-Butyl-3-methylimidazolium Bromide

• MDL： MFCD03427611
• Inchi： 1S/C8H15N2.BrH/c1-3-4-5-10-7-6-9(2)8-10;/h6-8H,3-5H2,1-2H3;1H/q+1;/p-1
• InChI Key： KYCQOKLOSUBEJK-UHFFFAOYSA-M
• SMILES： [Br-].C1N(C)C=[N+](CCCC)C=1

Computed Properties

• Exact Mass: 218.04200
• Monoisotopic Mass: 218.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light brown crystal
• Melting Point: 65-75°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Miscible in water, methanol and dichloromethane. Immiscible in acetone, toluene, ethyl acetate and diethyl ether.
• PSA: 8.81000
• LogP: -1.88330
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

1-Butyl-3-methylimidazolium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P280,P305+P351+P338,P302+P352,P321,P362,P332+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butyl-3-methylimidazolium Bromide

Introduction to 1-Butyl-3-methylimidazolium Bromide (CAS No. 85100-77-2) in Modern Chemical Research

1-Butyl-3-methylimidazolium Bromide, with the chemical formula C₁₀H₁₉N₂Br, is a quaternary ammonium salt that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 85100-77-2, belongs to the class of imidazolium-based ionic liquids, which are known for their unique physicochemical properties such as high thermal stability, low volatility, and excellent solvation capabilities. These attributes make it a versatile reagent in various applications, including catalysis, material science, and drug delivery systems.

The structure of 1-butyl-3-methylimidazolium bromide consists of a symmetric imidazolium ring substituted with a butyl group at the 1-position and a methyl group at the 3-position, with a bromide anion counterbalancing the positive charge. This particular arrangement imparts favorable solvency properties, making it an effective medium for dissolving a wide range of organic and inorganic compounds. The bromide counterion also contributes to its stability under various reaction conditions, which is crucial for its use in sensitive biochemical transformations.

In recent years, 1-butyl-3-methylimidazolium bromide has been extensively studied for its potential in pharmaceutical applications. Its ability to act as a green solvent alternative to traditional volatile organic solvents has made it a popular choice in the synthesis of active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its efficacy in facilitating enzymatic catalysis and microwave-assisted organic synthesis, thereby improving reaction yields and reducing environmental impact.

One of the most compelling aspects of 1-butyl-3-methylimidazolium bromide is its role in the development of novel drug delivery systems. Researchers have leveraged its unique properties to create lipid-based nanoparticles and polymeric micelles that can encapsulate and release therapeutic agents in a controlled manner. This approach has shown promise in enhancing the bioavailability of poorly soluble drugs and improving targeted drug delivery to specific tissues or organs. The bromide ion, being biocompatible, further ensures that these systems are safe for clinical use.

Moreover, the imidazolium ring in 1-butyl-3-methylimidazolium bromide serves as a versatile scaffold for designing bioactive molecules. Functional groups can be strategically introduced into this core structure to modulate its interactions with biological targets. This has led to the discovery of novel compounds with potential applications in antimicrobial therapy, neurodegenerative disease treatment, and even anticancer agents. The ability to fine-tune the properties of these compounds through structural modifications makes them invaluable tools in medicinal chemistry.

The industrial relevance of 1-butyl-3-methylimidazolium bromide extends beyond pharmaceuticals. It has been employed in the production of advanced materials such as ionic liquid crystals, which exhibit desirable optical and electronic properties for use in display technologies and sensors. Additionally, its role as a catalyst or mediator in electrochemical processes has opened new avenues for sustainable energy storage solutions.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-butyl-3-methylimidazolium bromide interacts with biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mechanism of action at the molecular level. These studies not only validate experimental observations but also guide the design of next-generation imidazolium-based compounds with improved therapeutic profiles.

The environmental benefits associated with using 1-butyl-3-methylimidazolium bromide cannot be overstated. As part of the growing trend toward sustainable chemistry, this compound offers an eco-friendly alternative to traditional solvents that are often toxic or flammable. Its low volatility reduces atmospheric emissions, while its recyclability minimizes waste generation during industrial processes. Such features align perfectly with global initiatives aimed at reducing the environmental footprint of chemical manufacturing.

In conclusion, 1-butyl-3-methylimidazolium bromide (CAS No. 85100-77-2) represents a cornerstone compound in modern chemical research. Its unique combination of solvency, stability, and biocompatibility positions it as a key reagent in pharmaceutical synthesis, drug delivery systems, material science, and green chemistry initiatives. As research continues to uncover new applications for this versatile compound, its importance is only set to grow.